Cas no 39695-18-6 (Benzene,[(dodecyloxy)methyl]-)
Benzene,[(dodecyloxy)methyl]- structure
Product Name:Benzene,[(dodecyloxy)methyl]-
CAS No:39695-18-6
MF:C19H32O
MW:276.456786155701
CID:321347
PubChem ID:251351
Update Time:2025-04-19
Benzene,[(dodecyloxy)methyl]- Chemical and Physical Properties
Names and Identifiers
-
- Benzene,[(dodecyloxy)methyl]-
- dodecoxymethylbenzene
- 1-Benzyloxy-dodecan
- 1-PHENYLMETHOXYDODECANE
- benzyl dodecyl ether
- Benzyl-dodecyl-aether
- SCHEMBL7120703
- NSC-71651
- [(dodecyloxy)methyl]benzene
- 39695-18-6
- DTXSID20290901
- NCIOpen2_003646
- NSC71651
-
- Inchi: 1S/C19H32O/c1-2-3-4-5-6-7-8-9-10-14-17-20-18-19-15-12-11-13-16-19/h11-13,15-16H,2-10,14,17-18H2,1H3
- InChI Key: UZQPWASKVYDSRV-UHFFFAOYSA-N
- SMILES: O(CC1C=CC=CC=1)CCCCCCCCCCCC
Computed Properties
- Exact Mass: 276.24500
- Monoisotopic Mass: 276.245315640g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 20
- Rotatable Bond Count: 13
- Complexity: 184
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 7.2
- Topological Polar Surface Area: 9.2Ų
Experimental Properties
- PSA: 9.23000
- LogP: 6.12410
Benzene,[(dodecyloxy)methyl]- Related Literature
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Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
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Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
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Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
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Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
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